Cas no 39837-38-2 (1-Methyl-4-[1-(4-methylphenyl)sulfonylethenylsulfonyl]benzene)

• Product Name: 1-Methyl-4-[1-(4-methylphenyl)sulfonylethenylsulfonyl]benzene
• CAS No: 39837-38-2
• MF: C₁₆H₁₆O₄S₂
• MW: 336.425842285156
• CID: 2825674
• Update Time: 2023-08-07

1-Methyl-4-[1-(4-methylphenyl)sulfonylethenylsulfonyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[1-(4-methylphenyl)sulfonylethenylsulfonyl]benzene
• Cambridge id 5217030
• 1-Methyl-4-[1-(4-methylphenyl)sulfonylethenylsulfonyl]benzene

• Inchi： 1S/C16H16O4S2/c1-12-4-8-15(9-5-12)21(17,18)14(3)22(19,20)16-10-6-13(2)7-11-16/h4-11H,3H2,1-2H3
• InChI Key： QCGKPQJLKWLFMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(=C)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 538
• XLogP3: 3.4
• Topological Polar Surface Area: 85